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Compound of Interest

Compound Name: N-(3-aminophenyl)butanamide

Cat. No.: B091370 Get Quote

Disclaimer: This document provides a comprehensive overview of the available safety and

handling information for N-(3-aminophenyl)butanamide. It is intended for use by trained

professionals in research and development. Specific toxicological data for this compound is

limited; therefore, this guide draws upon information from structurally related compounds,

particularly substituted anilines, to provide a thorough assessment of potential hazards. All

laboratory work should be conducted with a thorough understanding of the potential risks and

by implementing appropriate safety measures.

Introduction
N-(3-aminophenyl)butanamide is a chemical compound with potential applications in

pharmaceutical and chemical research. As with any novel or specialty chemical, a thorough

understanding of its potential hazards and the implementation of appropriate safety protocols

are paramount to ensure the well-being of laboratory personnel. This guide provides a detailed

overview of the known properties, potential hazards, and recommended handling procedures

for N-(3-aminophenyl)butanamide.

Physicochemical Properties
A summary of the known and estimated physicochemical properties of N-(3-
aminophenyl)butanamide is presented in Table 1. This information is crucial for

understanding the compound's behavior and for designing appropriate storage and handling

procedures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b091370?utm_src=pdf-interest
https://www.benchchem.com/product/b091370?utm_src=pdf-body
https://www.benchchem.com/product/b091370?utm_src=pdf-body
https://www.benchchem.com/product/b091370?utm_src=pdf-body
https://www.benchchem.com/product/b091370?utm_src=pdf-body
https://www.benchchem.com/product/b091370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 93469-29-5 [1][2]

Molecular Formula C₁₀H₁₄N₂O [1]

Molar Mass 178.23 g/mol [1]

Appearance
Typically a solid at room

temperature
[2]

Boiling Point (estimated) 312.93 °C - 371.72 °C [3]

Melting Point (estimated) 135.75 °C [3]

Water Solubility (estimated) 384.07 mg/L - 1558.9 mg/L [3]

Storage Condition Room Temperature [1]

Hazard Identification and Classification
While a comprehensive toxicological profile for N-(3-aminophenyl)butanamide is not publicly

available, information for its hydrochloride salt and general classifications for the compound

provide insight into its potential hazards.

GHS Classification (for N-(3-aminophenyl)butanamide Hydrochloride):

Acute Toxicity, Oral (Category 4) - H302: Harmful if swallowed.

Skin Corrosion/Irritation (Category 2) - H315: Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2) - H319: Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation (Category 3) -

H335: May cause respiratory irritation.

One supplier also classifies the base compound, N-(3-aminophenyl)butanamide, as an

Irritant.

Based on these classifications and the general properties of substituted anilines, the primary

hazards associated with N-(3-aminophenyl)butanamide are:
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Irritation: Causes irritation to the skin, eyes, and respiratory system.

Harmful if Swallowed: Ingestion may lead to adverse health effects.

Potential for Systemic Effects: Like many anilines, there is a potential for systemic toxicity

upon absorption through the skin, inhalation, or ingestion.

Personal Protective Equipment (PPE) and Handling
Precautions
A multi-layered approach to personal protection is essential when handling N-(3-
aminophenyl)butanamide. The following PPE and handling precautions are recommended:

Precaution Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). Inspect gloves for integrity before

use.

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Use in a well-ventilated area. If dusts or

aerosols are generated, a NIOSH-approved

respirator with an appropriate particulate filter is

recommended.

Engineering Controls

Work should be conducted in a certified

chemical fume hood to minimize inhalation

exposure.

Hygiene Practices

Avoid contact with skin, eyes, and clothing. Do

not eat, drink, or smoke in the laboratory. Wash

hands thoroughly after handling.

First Aid Measures
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In the event of exposure to N-(3-aminophenyl)butanamide, immediate and appropriate first

aid is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing. Flush skin with

plenty of water for at least 15 minutes. Seek

medical attention if irritation develops or

persists.

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse mouth and drink 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Seek

immediate medical attention.

Fire and Explosion Hazard Data
Detailed fire and explosion data for N-(3-aminophenyl)butanamide are not available.

However, based on its chemical structure, the following general guidance applies:

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Hazardous Combustion Products: Combustion may produce toxic gases, including carbon

oxides and nitrogen oxides.

Fire-Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.
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Accidental Release Measures
In the event of a spill or release, follow these procedures:

Evacuate the area.

Wear appropriate PPE.

Ventilate the area.

Contain the spill.

For solid spills: Carefully sweep up the material and place it in a sealed, labeled container for

disposal. Avoid generating dust.

For liquid spills (if dissolved in a solvent): Absorb the spill with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a sealed, labeled container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste in accordance with local, state,

and federal regulations.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the material to enter drains or waterways.

Experimental Workflows and Safety Logic
To ensure safe handling, a structured workflow and a clear understanding of the logic behind

safety precautions are essential. The following diagrams, generated using Graphviz, illustrate a

typical experimental workflow and the logical hierarchy of controls for working with N-(3-
aminophenyl)butanamide.
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Preparation Phase

Handling & Reaction Phase

Cleanup & Disposal Phase

Final Steps

Review SDS & SOPs

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh Compound in Hood

Perform Reaction/Experiment

Monitor Reaction

Quench Reaction (if necessary)

Properly Label & Store Products

Decontaminate Glassware & Surfaces

Dispose of Waste

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A typical experimental workflow for handling N-(3-aminophenyl)butanamide.
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Hierarchy of Hazard Controls

Elimination
(Not Feasible for this Topic)

Substitution
(Consider less hazardous alternatives)

Engineering Controls
(Chemical Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The hierarchy of controls for mitigating hazards associated with N-(3-
aminophenyl)butanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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